Cas no 2138139-73-6 (4-chloro-1-cyclopentyl-1H-imidazo4,5-dpyridazine)

4-Chloro-1-cyclopentyl-1H-imidazo[4,5-d]pyridazine is a heterocyclic compound featuring a fused imidazo[4,5-d]pyridazine core substituted with a chloro group at the 4-position and a cyclopentyl moiety at the 1-position. This structure confers utility as a versatile intermediate in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other biologically active molecules. The chloro group enhances reactivity for further functionalization, while the cyclopentyl substituent contributes to steric and electronic modulation, improving target selectivity. Its well-defined synthetic route and stability under standard conditions make it a reliable building block for pharmaceutical research and development. Suitable for controlled reactions, it is often employed in cross-coupling and nucleophilic substitution methodologies.
4-chloro-1-cyclopentyl-1H-imidazo4,5-dpyridazine structure
2138139-73-6 structure
Product Name:4-chloro-1-cyclopentyl-1H-imidazo4,5-dpyridazine
CAS No:2138139-73-6
MF:C10H11ClN4
MW:222.67414021492
CID:6257108
PubChem ID:165796305
Update Time:2025-10-20

4-chloro-1-cyclopentyl-1H-imidazo4,5-dpyridazine Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-1-cyclopentyl-1H-imidazo4,5-dpyridazine
    • 2138139-73-6
    • 4-chloro-1-cyclopentyl-1H-imidazo[4,5-d]pyridazine
    • EN300-1074658
    • Inchi: 1S/C10H11ClN4/c11-10-9-8(5-13-14-10)15(6-12-9)7-3-1-2-4-7/h5-7H,1-4H2
    • InChI Key: QWFXXZVFQCDQLO-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C=NN=1)N(C=N2)C1CCCC1

Computed Properties

  • Exact Mass: 222.0672241g/mol
  • Monoisotopic Mass: 222.0672241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.6Ų

4-chloro-1-cyclopentyl-1H-imidazo4,5-dpyridazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1074658-0.05g
4-chloro-1-cyclopentyl-1H-imidazo[4,5-d]pyridazine
2138139-73-6 95%
0.05g
$924.0 2023-10-28
Enamine
EN300-1074658-0.1g
4-chloro-1-cyclopentyl-1H-imidazo[4,5-d]pyridazine
2138139-73-6 95%
0.1g
$968.0 2023-10-28
Enamine
EN300-1074658-0.25g
4-chloro-1-cyclopentyl-1H-imidazo[4,5-d]pyridazine
2138139-73-6 95%
0.25g
$1012.0 2023-10-28
Enamine
EN300-1074658-0.5g
4-chloro-1-cyclopentyl-1H-imidazo[4,5-d]pyridazine
2138139-73-6 95%
0.5g
$1056.0 2023-10-28
Enamine
EN300-1074658-1.0g
4-chloro-1-cyclopentyl-1H-imidazo[4,5-d]pyridazine
2138139-73-6
1g
$1100.0 2023-06-10
Enamine
EN300-1074658-2.5g
4-chloro-1-cyclopentyl-1H-imidazo[4,5-d]pyridazine
2138139-73-6 95%
2.5g
$2155.0 2023-10-28
Enamine
EN300-1074658-5.0g
4-chloro-1-cyclopentyl-1H-imidazo[4,5-d]pyridazine
2138139-73-6
5g
$3189.0 2023-06-10
Enamine
EN300-1074658-10.0g
4-chloro-1-cyclopentyl-1H-imidazo[4,5-d]pyridazine
2138139-73-6
10g
$4729.0 2023-06-10
Enamine
EN300-1074658-1g
4-chloro-1-cyclopentyl-1H-imidazo[4,5-d]pyridazine
2138139-73-6 95%
1g
$1100.0 2023-10-28
Enamine
EN300-1074658-5g
4-chloro-1-cyclopentyl-1H-imidazo[4,5-d]pyridazine
2138139-73-6 95%
5g
$3189.0 2023-10-28

Additional information on 4-chloro-1-cyclopentyl-1H-imidazo4,5-dpyridazine

Recent Advances in the Study of 4-chloro-1-cyclopentyl-1H-imidazo[4,5-d]pyridazine (CAS: 2138139-73-6)

The compound 4-chloro-1-cyclopentyl-1H-imidazo[4,5-d]pyridazine (CAS: 2138139-73-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazopyridazine core, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research involving 4-chloro-1-cyclopentyl-1H-imidazo[4,5-d]pyridazine is its role as a scaffold for the design of potent and selective kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The unique structural features of this compound allow for targeted interactions with the ATP-binding sites of specific kinases, making it a valuable tool for drug discovery.

Recent synthetic methodologies have improved the efficiency and yield of producing 4-chloro-1-cyclopentyl-1H-imidazo[4,5-d]pyridazine, enabling more extensive pharmacological studies. For instance, a study published in the Journal of Medicinal Chemistry demonstrated a novel multi-step synthesis route that enhances the scalability of this compound while maintaining high purity. This advancement is crucial for facilitating its use in high-throughput screening and preclinical development.

In terms of biological activity, 4-chloro-1-cyclopentyl-1H-imidazo[4,5-d]pyridazine has exhibited notable inhibitory effects against several kinases, including those involved in cancer progression. A recent in vitro study revealed its potent inhibition of the PI3K/AKT/mTOR pathway, which is frequently hyperactivated in various malignancies. The compound's ability to induce apoptosis and suppress tumor growth in xenograft models underscores its potential as a lead candidate for anticancer therapy.

Furthermore, structural-activity relationship (SAR) studies have identified key modifications that can enhance the compound's selectivity and pharmacokinetic properties. For example, the introduction of specific substituents on the cyclopentyl ring has been shown to improve binding affinity and reduce off-target effects. These findings are instrumental in guiding the design of next-generation derivatives with optimized therapeutic profiles.

Despite these promising developments, challenges remain in the clinical translation of 4-chloro-1-cyclopentyl-1H-imidazo[4,5-d]pyridazine. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 4-chloro-1-cyclopentyl-1H-imidazo[4,5-d]pyridazine (CAS: 2138139-73-6) represents a promising scaffold for the development of kinase inhibitors with potential applications in oncology and beyond. Continued research into its synthesis, mechanism of action, and therapeutic efficacy will be critical for unlocking its full potential in the field of chemical biology and drug discovery.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.